Cas no 888968-55-6 (Benzoic acid, 3-[[6-(hydroxymethyl)-3-pyridinyl]thio]-, methyl ester)

• Product name: Benzoic acid, 3-[[6-(hydroxymethyl)-3-pyridinyl]thio]-, methyl ester
• CAS No: 888968-55-6
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 1934216

Benzoic acid, 3-[[6-(hydroxymethyl)-3-pyridinyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[6-(hydroxymethyl)-3-pyridinyl]thio]-, methyl ester

• Inchi： 1S/C14H13NO3S/c1-18-14(17)10-3-2-4-12(7-10)19-13-6-5-11(9-16)15-8-13/h2-8,16H,9H2,1H3
• InChI Key： WVJQLRSOPCHMMO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(SC2=CC=C(CO)N=C2)=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 479.3±45.0 °C(Predicted)
• pka: 13.21±0.10(Predicted)